Methyl 2-isothiocyanatohexanoate
Description
Methyl 2-isothiocyanatohexanoate is a chemical compound that is part of the isothiocyanate family. Isothiocyanates are known for their presence in cruciferous vegetables and have been studied for their potential health benefits and applications in various chemical reactions. Although the provided papers do not directly discuss Methyl 2-isothiocyanatohexanoate, they do provide insights into the chemistry of isothiocyanates and related compounds, which can be extrapolated to understand the properties and reactions of Methyl 2-isothiocyanatohexanoate.
Synthesis Analysis
The synthesis of isothiocyanate compounds can be complex and involves multiple steps. For example, the synthesis of isothiocyanate poly(methyl eugenol) involves reacting Methyl Eugenol with potassium hydrogen sulfate and potassium thiocyanate in a chloroform solution at room temperature . Similarly, the synthesis of methyl 4-(isothiocyanatomethyl)thiazole-2-carbamate starts with 2-amino-4-(chloromethyl)thiazole as a starting material . These methods suggest that the synthesis of Methyl 2-isothiocyanatohexanoate would likely involve the reaction of a suitable hexanoate precursor with thiocyanate under appropriate conditions.
Molecular Structure Analysis
The molecular structure of isothiocyanate compounds is characterized by the presence of a thiocyanate group (-N=C=S) attached to an organic moiety. X-ray crystallographic analysis has been used to confirm the structures of complex isothiocyanate derivatives, such as the N-methylwelwitindolinone C isothiocyanate scaffold . This technique could similarly be employed to determine the precise molecular structure of Methyl 2-isothiocyanatohexanoate.
Chemical Reactions Analysis
Isothiocyanates participate in a variety of chemical reactions. For instance, methyl isothiocyanate reacts with dianions derived from cyclic thioureas to produce ring-fused 1,3-disubstituted 1,3,5-triazine-2,4(1H,3H)-dithiones and thiocarbamoyl derivatives . Additionally, methyl isothiocyanate can be transformed into thiazole and imidazole derivatives through reactions with lithium diisopropylamide and subsequent alkylation . These reactions highlight the reactivity of the isothiocyanate group and suggest that Methyl 2-isothiocyanatohexanoate could also undergo similar transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of isothiocyanate compounds can vary widely. For example, the solubility of isothiocyanate poly(methyl eugenol) and thiosemicarbazide poly(methyl eugenol) in different solvents has been studied, showing complete solubility in DMSO and slight solubility in n-hexane . The crystallinity of these compounds has also been analyzed using XRD . These properties are important for understanding the behavior of Methyl 2-isothiocyanatohexanoate in different environments and could influence its applications in chemical synthesis and potential biological activity.
Mechanism of Action
Mode of Action
They are the major biologically active compounds capable of mediating the anticancer effect of cruciferous vegetables .
Biochemical Pathways
Isothiocyanates affect various biochemical pathways, including metabolic activation and detoxification, inflammation, angiogenesis, metastasis, and regulation of the epigenetic machinery . These compounds show spatiotemporal variation in their accumulation and are of great importance to plants due to their role in development, stress response, and survival .
Result of Action
. This suggests that MITC could potentially have similar effects.
properties
IUPAC Name |
methyl 2-isothiocyanatohexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2S/c1-3-4-5-7(9-6-12)8(10)11-2/h7H,3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUAHMTCGCWAEQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C(=O)OC)N=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40374959 |
Source
|
| Record name | methyl 2-isothiocyanatohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40374959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-isothiocyanatohexanoate | |
CAS RN |
206761-73-1 |
Source
|
| Record name | methyl 2-isothiocyanatohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40374959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 206761-73-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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